2-[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-chlorophenyl)acetamide

• Molecular Formula: C19H18Cl2N4OS2
• Molecular Weight: 453.4 g/mol
• IUPAC Name: N-(3-chlorophenyl)-2-[[5-[(4-chlorophenyl)methylsulfanylmethyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H18Cl2N4OS2/c1-25-17(11-27-10-13-5-7-14(20)8-6-13)23-24-19(25)28-12-18(26)22-16-4-2-3-15(21)9-16/h2-9H,10-12H2,1H3,(H,22,26)
• InChI Key: PAANHZZPWAWEJB-UHFFFAOYSA-N
• SMILES: CN1C(=NN=C1SCC(=O)NC2=CC(=CC=C2)Cl)CSCC3=CC=C(C=C3)Cl

Description

2-[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-chlorophenyl)acetamide, also known as CCT018159, is a small molecule compound that has been studied extensively for its potential use in cancer treatment. This compound has shown promising results in preclinical studies, and its mechanism of action has been studied in detail.

Mechanism of Action

The mechanism of action of 2-[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-chlorophenyl)acetamide involves the inhibition of the protein kinase CK2. CK2 is a serine/threonine kinase that is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. Inhibition of CK2 by 2-[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-chlorophenyl)acetamide leads to the activation of the tumor suppressor protein p53, which in turn induces apoptosis in cancer cells.
Biochemical and Physiological Effects
2-[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-chlorophenyl)acetamide has been shown to have several biochemical and physiological effects. In addition to its inhibition of CK2 and activation of p53, it has been shown to inhibit the activity of the transcription factor NF-κB, which is involved in the regulation of immune responses and inflammation. 2-[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-chlorophenyl)acetamide has also been shown to inhibit the activity of the protein kinase Akt, which is involved in cell survival and proliferation.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-chlorophenyl)acetamide is its specificity for CK2 inhibition, which makes it a useful tool for studying the role of CK2 in cellular processes. However, one limitation of 2-[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-chlorophenyl)acetamide is its relatively low potency, which may limit its usefulness in certain experimental settings.

Future Directions

There are several future directions for research on 2-[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-chlorophenyl)acetamide. One area of interest is the development of more potent analogs of 2-[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-chlorophenyl)acetamide that may be more effective in cancer treatment. Another area of interest is the study of the role of CK2 in other cellular processes, such as DNA repair and metabolism. Finally, the potential use of 2-[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-chlorophenyl)acetamide in combination with other cancer drugs should be further explored.

Synthesis Methods

The synthesis of 2-[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-chlorophenyl)acetamide involves several steps, starting with the reaction of 3-chloroaniline with potassium carbonate and acetic acid to form 3-chloroacetanilide. This intermediate is then reacted with 4-chlorobenzyl mercaptan to form 3-chloro-N-[4-(chloromethyl)phenyl]acetamide. The next step involves the reaction of this intermediate with sodium azide and copper sulfate to form 3-chloro-N-[4-(azidomethyl)phenyl]acetamide. Finally, the compound is reacted with 4-methyl-5-(4-thiomethyl-1,2,4-triazol-3-yl)thiophene-2-carboxylic acid to form 2-[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-chlorophenyl)acetamide.

Scientific Research Applications

2-[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-chlorophenyl)acetamide has been studied extensively for its potential use in cancer treatment. It has been shown to inhibit the growth of various types of cancer cells, including breast, lung, and colon cancer cells. In addition, it has been shown to induce apoptosis (programmed cell death) in cancer cells. 2-[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-chlorophenyl)acetamide has also been studied for its potential use in combination with other cancer drugs, such as paclitaxel and cisplatin.